3,5-diethoxy-N-[3-(trifluoromethyl)phenyl]benzamide

• IUPAC Name: 3,5-diethoxy-N-[3-(trifluoromethyl)phenyl]benzamide
• InChI: InChI=1S/C18H18F3NO3/c1-3-24-15-8-12(9-16(11-15)25-4-2)17(23)22-14-7-5-6-13(10-14)18(19,20)21/h5-11H,3-4H2,1-2H3,(H,22,23)
• InChI Key: AHHPVKPTPDZTCW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1)C(=O)NC2=CC=CC(=C2)C(F)(F)F)OCC
• Molecular Formula: C18H18F3NO3
• Molecular Weight: 353.3 g/mol

Description

3,5-diethoxy-N-[3-(trifluoromethyl)phenyl]benzamide, also known as TFB, is a chemical compound that has gained attention in scientific research due to its potential as a tool for studying various biological processes. TFB is a synthetic compound that has been found to have unique properties that make it useful in a variety of applications.

Mechanism of Action

The mechanism of action of 3,5-diethoxy-N-[3-(trifluoromethyl)phenyl]benzamide is not fully understood, but it is believed to interact with specific proteins and ion channels in cells. 3,5-diethoxy-N-[3-(trifluoromethyl)phenyl]benzamide has been found to bind to the TRPM8 ion channel, which is involved in the sensation of cold and pain, and may also interact with other ion channels and proteins in cells.
Biochemical and Physiological Effects:
3,5-diethoxy-N-[3-(trifluoromethyl)phenyl]benzamide has been shown to have several biochemical and physiological effects in cells and organisms. In neuronal cells, 3,5-diethoxy-N-[3-(trifluoromethyl)phenyl]benzamide has been found to modulate the activity of ion channels and affect the release of neurotransmitters. In cancer cells, 3,5-diethoxy-N-[3-(trifluoromethyl)phenyl]benzamide has been found to inhibit the growth and proliferation of certain types of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 3,5-diethoxy-N-[3-(trifluoromethyl)phenyl]benzamide in lab experiments is its specificity for certain proteins and ion channels, which allows for targeted manipulation of these processes. However, 3,5-diethoxy-N-[3-(trifluoromethyl)phenyl]benzamide also has limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research involving 3,5-diethoxy-N-[3-(trifluoromethyl)phenyl]benzamide, including the development of new fluorescent probes for protein-protein interactions, the investigation of 3,5-diethoxy-N-[3-(trifluoromethyl)phenyl]benzamide's potential as a therapeutic agent for cancer and other diseases, and the exploration of its effects on other ion channels and proteins in cells. Additionally, further research is needed to fully understand the safety and potential side effects of 3,5-diethoxy-N-[3-(trifluoromethyl)phenyl]benzamide in humans.

Synthesis Methods

The synthesis of 3,5-diethoxy-N-[3-(trifluoromethyl)phenyl]benzamide involves several steps, including the reaction of 3-trifluoromethyl aniline with ethyl 3,5-diethoxybenzoate, followed by the addition of hydrochloric acid and the formation of the final product, 3,5-diethoxy-N-[3-(trifluoromethyl)phenyl]benzamide. This process has been optimized over time to increase the yield and purity of the compound.

Scientific Research Applications

3,5-diethoxy-N-[3-(trifluoromethyl)phenyl]benzamide has been used in various scientific research applications, including as a fluorescent probe for the detection of protein-protein interactions, as a tool for studying the function of certain ion channels in neurons, and as a potential therapeutic agent for the treatment of cancer.